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Hypoxanthine, also known as purine-6-ol or Hyp, belongs to the class of organic compounds known as hypoxanthines. Hypoxanthines are compounds containing the purine derivative 1H-purin-6(9H)-one. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Hypoxanthine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Hypoxanthine has been found throughout most human tissues, and has also been detected in most biofluids, including urine, cerebrospinal fluid, feces, and saliva. Within the cell, hypoxanthine is primarily located in the cytoplasm, lysosome and peroxisome. Hypoxanthine exists in all eukaryotes, ranging from yeast to humans. Hypoxanthine participates in a number of enzymatic reactions. In particular, Hypoxanthine and ribose 1-phosphate can be biosynthesized from inosine through its intera...